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Compound of Interest

Compound Name: TAK-960 hydrochloride

Cat. No.: B560032

Introduction

TAK-960 is a potent and selective, orally bioavailable inhibitor of Polo-like kinase 1 (PLK1).[1]
[2][3] PLK1 is a key regulator of several crucial processes during mitosis, and its
overexpression has been observed in various human cancers, making it an attractive target for
anticancer therapy.[2][3] TAK-960 has demonstrated broad-spectrum antitumor activity in
preclinical models and has been evaluated in clinical trials for patients with advanced cancers.
[3][4] These application notes provide detailed protocols for the preparation and administration
of TAK-960 for in vivo animal studies, intended for researchers, scientists, and drug
development professionals.

Mechanism of Action

TAK-960 functions as an ATP-competitive inhibitor of PLK1.[5][6] Inhibition of PLK1 by TAK-960
disrupts normal mitotic progression, leading to cell cycle arrest in the G2/M phase and the
formation of aberrant "polo” mitosis morphology.[1][3] A key pharmacodynamic biomarker of
TAK-960 activity is the increased phosphorylation of histone H3 (pHH3).[1][3][4]
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Diagram 1: Simplified signaling pathway of TAK-960 action.

Physicochemical Properties of TAK-960

A summary of the key physicochemical properties of TAK-960 is provided below.
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Property Value

Molecular Weight 561.6 g/mol [1]

CAS Number 1137868-52-0[1]
Appearance White to off-white solid[7]

DMSO: 13 mg/mL (23.14 mM)[1]Ethanol: 3

Solubilit
Y mg/mL[1]Water: Insoluble[1]

4-[(9-cyclopentyl-7,7-difluoro-5-methyl-6-oxo-
6,7,8,9-tetrahydro-5H-pyrimido[4,5-b][1]
[4]diazepin-2-yl)amino]-2-fluoro-5-methoxy-N-(1-

Chemical Name

methylpiperidin-4-yl)benzamide[3][4]

Experimental Protocols

The following protocols are provided for the preparation of TAK-960 for oral administration in
animal studies. The choice of formulation will depend on the specific experimental
requirements.

Protocol 1: Preparation of TAK-960 Suspension (for Oral
Gavage)
This protocol is based on formulations used in published preclinical studies and is suitable for

routine oral administration.[4]

Materials:

TAK-960 powder

0.5% (w/v) Methylcellulose (MC) in sterile water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Mortar and pestle (optional, for aiding dispersion)

Magnetic stirrer and stir bar or vortex mixer
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» Calibrated oral gavage needles
Procedure:

o Calculate the required amount of TAK-960 and vehicle. The amount will depend on the
desired dose (e.g., mg/kg), the dosing volume (e.g., 10 mL/kg), and the number and weight
of the animals.

¢ Weigh the precise amount of TAK-960 powder.

o Prepare the 0.5% methylcellulose vehicle. This should be prepared in advance by slowly
adding methylcellulose powder to sterile water while stirring continuously until fully dissolved.

e Suspend the TAK-960.
o Place the weighed TAK-960 powder into a sterile conical tube.

o Add a small volume of the 0.5% MC vehicle to the powder to create a paste. This can be
facilitated by gentle trituration with a sterile pestle if necessary.

o Gradually add the remaining volume of the 0.5% MC vehicle while continuously vortexing
or stirring to ensure a homogenous suspension.

e Maintain suspension homogeneity. It is crucial to keep the suspension well-mixed during
dosing to ensure each animal receives the correct dose. This can be achieved by gentle
stirring with a magnetic stirrer or by vortexing the suspension before drawing each dose.

o Administration. Administer the suspension to the animals via oral gavage using a calibrated
gavage needle appropriate for the animal's size.

Protocol 2: Preparation of TAK-960 Solution (for Oral
Gavage)

This protocol provides a method for preparing a clear solution of TAK-960. It is important to
note that for dosing periods longer than two weeks, this formulation should be used with
caution.
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Materials:

e TAK-960 powder

o Dimethyl sulfoxide (DMSQ), fresh and anhydrous
» Polyethylene glycol 300 (PEG300)

e Tween-80

o Sterile saline (0.9% NaCl)

« Sterile conical tubes

Procedure:

e Prepare a stock solution of TAK-960 in DMSO. For example, to prepare a 16.7 mg/mL stock
solution, dissolve the appropriate amount of TAK-960 in DMSO.

o Formulate the final solution. The following steps should be performed in the order listed,
ensuring the solution is mixed thoroughly after each addition. For a final working solution
with a volume of 1 mL:

[e]

Start with 400 pL of PEG300.

[e]

Add 100 pL of the TAK-960 DMSO stock solution and mix until uniform.

o

Add 50 pL of Tween-80 and mix thoroughly.

[¢]

Add 450 L of sterile saline to reach the final volume of 1 mL.

o Administration. Administer the solution to the animals via oral gavage.

Dosage and Administration in Preclinical Models

TAK-960 has been evaluated in various xenograft models using different dosing regimens. The
table below summarizes some of the reported dosages and schedules.
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] ] Route of Dosing
Animal Model Cell Line o . Dosage
Administration Schedule
) HCT116 Once daily for 14
Nude Mice Oral 10 mg/kg
(colorectal) days
. Once daily for 14
Nude Mice PC-3 (prostate) Oral 10 mg/kg
days
) Once daily for 14
Nude Mice BT474 (breast) Oral 10 mg/kg
days
) Once daily for 14
Nude Mice A549 (lung) Oral 10 mg/kg
days
) NCI-H1299 Once daily for 14
Nude Mice Oral 10 mg/kg
(lung) days
) NCI-H1975 Once daily for 14
Nude Mice Oral 10 mg/kg
(lung) days
) Once daily for 14
Nude Mice A2780 (ovary) Oral 10 mg/kg
days
) MV4-11 Once daily for 14
SCID Mice ) Oral 10 mg/kg
(leukemia) days
) MV4-11luc Once daily for 9
NOD/SCID Mice ) Oral 7.5 mg/kg )
(leukemia) consecutive days
] HT-29 5, 10, and 30 Single dose for
Nude Mice Oral )
(colorectal) mg/kg PK/PD analysis

Data extracted from Hikichi et al., 2012.[4][8]

Experimental Workflow

The following diagram outlines a typical workflow for an in vivo efficacy study using TAK-960.
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Diagram 2: General workflow for a TAK-960 in vivo efficacy study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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